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An In-depth Technical Guide to the Toxicological Profile and Safe Handling of 2-Methyl-1-
butanethiol

Abstract
2-Methyl-1-butanethiol (CAS No. 1878-18-8) is a volatile organosulfur compound recognized

by its potent, sulfurous odor.[1] It serves as a key component in the flavor and fragrance

industry and as a chemical intermediate.[1] Due to its high flammability and potential health

hazards, a thorough understanding of its toxicological profile and strict adherence to safety

protocols are imperative for professionals handling this substance. This guide provides a

comprehensive overview of the known toxicological data, detailed safety and handling

procedures, and experimental frameworks relevant to the assessment of 2-Methyl-1-
butanethiol.

Toxicological Profile
The toxicological properties of 2-Methyl-1-butanethiol have not been exhaustively

investigated; however, data from its classification, related compounds, and safety data sheets

provide a basis for risk assessment.[2] The primary hazards are associated with its flammability

and irritation potential.[3]
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The following table summarizes the available quantitative and qualitative toxicological data for

2-Methyl-1-butanethiol and structurally related thiols.
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Toxicological

Endpoint
Species Route Value/Result

Classificatio

n
Reference

Acute Toxicity Oral
Harmful if

swallowed

GHS:

Warning,

Acute tox.

oral

[4]

Rat
Oral (1-

Butanethiol)

LD50: 1500

mg/kg
[5]

Rat
Inhalation (1-

Butanethiol)

LC50: 4020

ppm/4H
[6]

Mouse
Inhalation (1-

Butanethiol)

LC50: 2500

ppm/4H
[6]

Skin

Corrosion/Irrit

ation

Dermal
Causes skin

irritation

GHS: Skin

Irrit. 2
[7][8]

Serious Eye

Damage/Irrita

tion

Ocular

Causes

serious eye

irritation

GHS: Eye

Irrit. 2A
[7][8]

Respiratory/S

kin

Sensitization

Animal
Skin (1-

Butanethiol)

Can cause

sensitization

Designated

with "Sh"

(sensitization

of the skin)

[9]

Germ Cell

Mutagenicity

No data

available for

classification

Not Classified [10]

Carcinogenici

ty

Not listed by

IARC, NTP,

or OSHA

Not Classified [2][11]

Reproductive

Toxicity

Rat (2-

methyl-2-

propanethiol)

Oral

No effects on

reproduction

parameters

observed

Not Classified [9]
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Specific

Target Organ

Toxicity

(Single

Exposure)

Inhalation

May cause

respiratory

irritation

GHS: STOT

SE 3
[7][8]

Specific

Target Organ

Toxicity

(Repeated

Exposure)

No data

available for

classification

Not Classified [2]

Aspiration

Hazard

No data

available for

classification

Not Classified [2]

Key Toxicological Endpoints
Acute Toxicity: While specific LD50 data for 2-Methyl-1-butanethiol is not readily available,

it is classified as harmful if swallowed.[4] For the related compound 1-butanethiol, the oral

LD50 in rats is 1500 mg/kg.[5] Inhalation of related thiols can cause central nervous system

depression, dizziness, and may produce delayed pulmonary edema.[6][12]

Irritation: The compound is a known irritant to the skin, eyes, and respiratory system.[3][7]

Direct contact can cause chemical conjunctivitis and potential corneal damage.[12]

Sensitization: While data for 2-Methyl-1-butanethiol is lacking, the related compound 1-

butanethiol can cause skin sensitization in animals.[9]

Carcinogenicity and Genotoxicity: There is currently no data to suggest that 2-Methyl-1-
butanethiol is carcinogenic or mutagenic.[2][10] It is not listed as a carcinogen by IARC,

NTP, or OSHA.[2][11]

Reproductive and Developmental Toxicity: In a screening study on the structurally similar 2-

methyl-2-propanethiol, no adverse effects on reproduction were found.[9] For 1-butanethiol,

developmental toxicity was observed in mice at maternally toxic concentrations, with a

NOAEC of 10 ml/m³.[9]
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Experimental Protocols
Detailed experimental protocols for specific studies on 2-Methyl-1-butanethiol are not publicly

available. However, toxicological evaluations generally follow standardized guidelines, such as

those established by the Organisation for Economic Co-operation and Development (OECD).

General Protocol for Acute Oral Toxicity (Adapted from
OECD 423)

Animal Selection: Healthy, young adult rodents (typically rats), nulliparous and non-pregnant

females are used.

Housing and Fasting: Animals are caged individually and fasted (food, but not water)

overnight prior to dosing.

Dose Administration: The substance is administered in a single dose by gavage using a

stomach tube. Doses are typically selected from fixed levels (e.g., 5, 50, 300, 2000 mg/kg

body weight).

Observation: Animals are observed for mortality, clinical signs (changes in skin, fur, eyes,

respiration, etc.), and body weight changes for at least 14 days.

Pathology: A gross necropsy is performed on all animals at the end of the observation

period.

Endpoint: The LD50 is estimated, and the GHS classification is determined based on the

observed mortality and clinical signs.

General Protocol for Skin Irritation (Adapted from OECD
404)

Animal Selection: A single healthy young adult albino rabbit is typically used for the initial

test.

Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal area of

the trunk.
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Test Substance Application: A 0.5 mL (liquid) or 0.5 g (solid) dose of the test substance is

applied to a small area (approx. 6 cm²) of skin and covered with a gauze patch.

Exposure: The exposure duration is typically 4 hours. After exposure, the residual test

substance is removed.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.

Endpoint: The degree of skin reaction is scored and evaluated to determine the irritancy

potential.

Safety and Handling
Given its hazardous properties, stringent safety measures are required when handling 2-
Methyl-1-butanethiol.

Exposure Controls
Occupational Exposure Limits (OELs): Specific OELs for 2-Methyl-1-butanethiol are not

established. For the related n-Butyl mercaptan, the following limits are used as a

reference[13]:

OSHA PEL: 0.5 ppm (1.5 mg/m³) TWA

ACGIH TLV: 0.5 ppm (1.8 mg/m³) Ceiling (15 minutes)

NIOSH REL: 0.5 ppm (1.5 mg/m³) TWA

Engineering Controls:

Work must be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[12][14]

Use explosion-proof electrical, ventilating, and lighting equipment to prevent ignition.[2][12]

Ground and bond all containers and transfer equipment to prevent static discharge.[12]

[15]
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An eyewash station and safety shower must be readily accessible.[6][15]

Personal Protective Equipment (PPE)
The following table outlines the recommended PPE for handling 2-Methyl-1-butanethiol.

Protection Type Specification Rationale

Eye/Face Protection

Chemical splash goggles or

safety glasses. A face shield is

recommended when handling

larger quantities.[7][12]

Protects against splashes and

vapors that cause serious eye

irritation.[7][12]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[12]

[14]

Prevents skin contact, which

can cause irritation.[12]

Body Protection

Flame-retardant lab coat, long

pants, and closed-toe shoes.

[12][14]

Protects skin from accidental

splashes and provides a

barrier against fire hazards.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is required if ventilation is

inadequate or when working

outside a fume hood.[12][15]

Protects against inhalation of

vapors, which can cause

respiratory tract irritation and

systemic effects.[12]

Handling and Storage
Handling: Avoid contact with eyes, skin, and clothing.[12] Do not breathe vapors or mist.[7]

Wash thoroughly after handling.[12] Use only non-sparking tools.[7]

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and

other ignition sources.[3][15] Keep containers tightly closed and sealed until use.[2][12] Store

in a flammables-area.[6][15] Incompatible with bases, alkali metals, oxidizing agents, and

reducing agents.[12]

Spill and Emergency Procedures
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Small Spills: Absorb the spill with an inert, non-combustible material (e.g., dry sand, earth)

and place it into a chemical waste container.[5][12]

Large Spills: Evacuate personnel to a safe area.[2] Remove all sources of ignition.[2] Stop

the leak if it can be done without risk.[5] Use a vapor-suppressing foam to reduce vapors.[12]

First Aid:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[7]

Skin Contact: Immediately flush skin with plenty of water. Remove contaminated clothing.

[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting

lower and upper eyelids. Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[7]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam.[12] Do not use a direct stream of water, as it may spread the fire.[15]

Specific Hazards: The substance is highly flammable.[3] Vapors are heavier than air and

may travel to a source of ignition and flash back.[12] Containers may explode in the heat of a

fire.[12] Irritating and toxic gases, including sulfur oxides and carbon monoxide, may be

generated during combustion.[12]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2][12]
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Toxicological Assessment Workflow
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Caption: A generalized workflow for the toxicological assessment of a chemical substance.
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Safe Handling and Emergency Response Flowchart
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Caption: A logical flowchart for safe handling and emergency response procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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